3-(difluoromethyl)-2,2-dimethylazetidine
Overview
Description
3-(Difluoromethyl)-2,2-dimethylazetidine is an organic compound with the chemical formula C4H8F2N2. It is a colorless liquid with a faint, sweet odor. It is used in a variety of scientific research applications and has a wide range of biochemical and physiological effects. It is also used in laboratory experiments due to its advantages and limitations. In
Scientific Research Applications
3-(Difluoromethyl)-2,2-dimethylazetidine is used in a variety of scientific research applications. It is used in the synthesis of pharmaceuticals, such as antifungal drugs and anti-inflammatory agents. It is also used in the synthesis of polymers and other materials for use in biomedical applications. Additionally, it is used in the synthesis of organic compounds for use in inorganic chemistry and biochemistry.
Mechanism of Action
3-(Difluoromethyl)-2,2-dimethylazetidine acts as a nucleophilic reagent, meaning it can react with certain other molecules to form new compounds. In particular, it can react with carbon-based molecules, such as ethylene and propylene, to form new compounds. It can also react with other organic compounds to form new compounds.
Biochemical and Physiological Effects
3-(Difluoromethyl)-2,2-dimethylazetidine has a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory and anti-fungal properties, as well as anti-cancer properties. Additionally, it has been shown to have an inhibitory effect on the growth of certain bacteria, including Escherichia coli and Staphylococcus aureus. It has also been shown to have an inhibitory effect on the growth of certain fungi, including Candida albicans and Aspergillus niger.
Advantages and Limitations for Lab Experiments
3-(Difluoromethyl)-2,2-dimethylazetidine has several advantages and limitations for use in laboratory experiments. One advantage is that it is relatively inexpensive and easily available. Additionally, it is highly soluble in organic solvents, making it easy to work with. However, it has several limitations. It is highly reactive and can easily react with other compounds, making it difficult to work with in some experiments. Additionally, it is toxic and can cause skin irritation, so it should be handled with care.
Future Directions
There are several potential future directions for research on 3-(difluoromethyl)-2,2-dimethylazetidine. One potential direction is to explore its use in the synthesis of new pharmaceuticals and materials. Additionally, further research could be done to explore its potential anti-cancer properties. Other potential directions include exploring its potential use as an insecticide or exploring its potential use in the synthesis of polymers and other materials for biomedical applications.
Synthesis Methods
3-(Difluoromethyl)-2,2-dimethylazetidine is synthesized via a nucleophilic substitution reaction between 2,2-dimethylazetidine and 1,1-difluoroethane. The reaction takes place at room temperature and is catalyzed by a base, such as sodium hydroxide or potassium hydroxide. The reaction produces a mixture of 3-(difluoromethyl)-2,2-dimethylazetidine and 1,1-difluoroethanol. The mixture is then isolated and purified by distillation.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-(difluoromethyl)-2,2-dimethylazetidine can be achieved through a multi-step process involving the reaction of several starting materials.", "Starting Materials": [ "2,2-dimethyl-1,3-propanediol", "2,2,2-trifluoroethyl tosylate", "sodium hydride", "tetrahydrofuran", "acetic acid", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "magnesium sulfate", "ethyl acetate" ], "Reaction": [ "Step 1: The reaction begins with the conversion of 2,2-dimethyl-1,3-propanediol to its tosylate derivative using 2,2,2-trifluoroethyl tosylate and sodium hydride in tetrahydrofuran.", "Step 2: The tosylate derivative is then reacted with sodium bicarbonate and acetic acid to form the corresponding alcohol.", "Step 3: The alcohol is then treated with hydrochloric acid to form the corresponding chloride.", "Step 4: The chloride is then reacted with sodium bicarbonate to form the corresponding aziridine.", "Step 5: The aziridine is then treated with hydrochloric acid to form the corresponding azetidine.", "Step 6: Finally, the azetidine is reacted with difluoromethyl magnesium bromide in the presence of ethyl acetate to form 3-(difluoromethyl)-2,2-dimethylazetidine." ] } | |
CAS RN |
2763759-00-6 |
Product Name |
3-(difluoromethyl)-2,2-dimethylazetidine |
Molecular Formula |
C6H11F2N |
Molecular Weight |
135.2 |
Purity |
95 |
Origin of Product |
United States |
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